Cas no 88451-51-8 (Urea, N-[2-(3-bromophenyl)ethyl]-N-butyl-N'-(2,4-dimethylphenyl)-)
88451-51-8 structure
Product Name:Urea, N-[2-(3-bromophenyl)ethyl]-N-butyl-N'-(2,4-dimethylphenyl)-
CAS No:88451-51-8
MF:C21H27BrN2O
MW:403.355884790421
CID:632341
PubChem ID:71318041
Update Time:2025-04-19
Urea, N-[2-(3-bromophenyl)ethyl]-N-butyl-N'-(2,4-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-[2-(3-bromophenyl)ethyl]-N-butyl-N'-(2,4-dimethylphenyl)-
- 1-[2-(3-bromophenyl)ethyl]-1-butyl-3-(2,4-dimethylphenyl)urea
- DTXSID50748223
- 88451-51-8
- N-[2-(3-Bromophenyl)ethyl]-N-butyl-N'-(2,4-dimethylphenyl)urea
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- Inchi: 1S/C21H27BrN2O/c1-4-5-12-24(13-11-18-7-6-8-19(22)15-18)21(25)23-20-10-9-16(2)14-17(20)3/h6-10,14-15H,4-5,11-13H2,1-3H3,(H,23,25)
- InChI Key: SFXOPYHPISYZFM-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CCN(C(NC1C=CC(C)=CC=1C)=O)CCCC
Computed Properties
- Exact Mass: 402.13068g/mol
- Monoisotopic Mass: 402.13068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 32.3Ų
Urea, N-[2-(3-bromophenyl)ethyl]-N-butyl-N'-(2,4-dimethylphenyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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